Cas no 107870-98-4 (D-Ribitol,1-C-(7-amino-1H-pyrazolo[4,3-d]pyrimidin-3-yl)-1,4-anhydro-, 5-(tetrahydrogentriphosphate), terbium(3+) salt, (S)- (9CI))

• Product Name: D-Ribitol,1-C-(7-amino-1H-pyrazolo[4,3-d]pyrimidin-3-yl)-1,4-anhydro-, 5-(tetrahydrogentriphosphate), terbium(3+) salt, (S)- (9CI)
• CAS No: 107870-98-4
• MF: C₁₀H₁₃N₅O₁₃P₃Tb
• MW: 663.082543134689
• CID: 186915
• PubChem ID: 196616
• Update Time: 2025-04-19

D-Ribitol,1-C-(7-amino-1H-pyrazolo[4,3-d]pyrimidin-3-yl)-1,4-anhydro-, 5-(tetrahydrogentriphosphate), terbium(3+) salt, (S)- (9CI) Chemical and Physical Properties

Names and Identifiers

• D-Ribitol,1-C-(7-amino-1H-pyrazolo[4,3-d]pyrimidin-3-yl)-1,4-anhydro-, 5-(tetrahydrogentriphosphate), terbium(3+) salt, (S)- (9CI)
• [[[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-oxidophosphoryl] phosphate,terbium(3+)
• D-Ribitol,1-C-(7-amino-1H-pyrazolo[4,3-d]pyrimidin-3-yl)-1,4-anhydro-, 5-(tetrahydrogentriphosphate), terbium(3+) salt, (S)-
• formycin triphosphate-terbium complex
• Tb-Ftp
• terbium(3+) 5'-O-(hydroxy{[(phosphonatooxy)phosphinato]oxy}phosphoryl)adenosine
• Terbium-formycin triphosphate complex
• [[[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-oxidophosphoryl] phosphate;terbium(3+)
• 107870-98-4

• Inchi： 1S/C10H16N5O13P3.Tb/c11-8-5-9(13-2-12-8)15(3-14-5)10-7(17)6(16)4(26-10)1-25-30(21,22)28-31(23,24)27-29(18,19)20;/h2-4,6-7,10,16-17H,1H2,(H,21,22)(H,23,24)(H2,11,12,13)(H2,18,19,20);/q;+3/p-3/t4-,6-,7-,10-;/m1./s1
• InChI Key： PSLLFKJOYFNXDT-MCDZGGTQSA-K
• SMILES： [Tb+3].P(=O)(O)(OP(=O)([O-])OP(=O)([O-])[O-])OC[C@@H]1[C@H]([C@H]([C@H](N2C=NC3C(N)=NC=NC2=3)O1)O)O

Computed Properties

• Exact Mass: 662.89739
• Monoisotopic Mass: 662.898
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 17
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 780
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: nothing
• Topological Polar Surface Area: 288Ų

Experimental Properties

• Boiling Point: 951.4°C at 760 mmHg
• Flash Point: 529.2°C
• PSA: 287.62
• LogP: 0.26680